Cas no 83817-50-9 (4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester)
4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester is a synthetic organic compound belonging to the isoxazole derivative class. It features a chlorophenyl substituent at the 3-position and a methyl group at the 5-position of the isoxazole ring, with an ethyl ester functional group attached to the carboxylic acid moiety. This structure imparts unique chemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits stability under standard conditions and demonstrates potential reactivity for further functionalization, particularly in nucleophilic substitution or hydrolysis reactions. Its chlorophenyl group enhances lipophilicity, which may influence bioavailability in drug development applications. The ethyl ester moiety offers versatility for derivatization, enabling conversion to other useful functionalities.
83817-50-9 structure
Product Name:4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester
CAS No:83817-50-9
MF:C13H12ClNO3
MW:265.692282676697
MDL:MFCD11976994
CID:725529
PubChem ID:3019364
Update Time:2025-07-02
4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester
- Ethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
- ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate
- 4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester
- NS00038312
- SCHEMBL2774527
- 22MQU398E8
- Ethyl3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate
- EINECS 280-950-2
- Ethyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate
- 83817-50-9
- DTXSID20232700
- 3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic acid ethyl ester
- MFCD11976994
-
- MDL： MFCD11976994
- Inchi： 1S/C13H12ClNO3/c1-3-17-13(16)11-8(2)18-15-12(11)9-6-4-5-7-10(9)14/h4-7H,3H2,1-2H3
- InChI Key： QFOIBTBRETTXIK-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1C(C(=O)OCC)=C(C)ON=1
Computed Properties
- Exact Mass: 265.0505709g/mol
- Monoisotopic Mass: 265.0505709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.3Ų
4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743388-1g |
Ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate |
83817-50-9 | 98% | 1g |
￥4536.00 | 2024-07-28 | |
| abcr | AB334755-250 mg |
Ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate; . |
83817-50-9 | 250mg |
€365.20 | 2023-06-21 | ||
| abcr | AB334755-1 g |
Ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate; . |
83817-50-9 | 1g |
€831.00 | 2023-06-21 | ||
| Chemenu | CM376770-1g |
ethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate |
83817-50-9 | 95%+ | 1g |
$*** | 2023-03-29 | |
| abcr | AB334755-250mg |
Ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate; . |
83817-50-9 | 250mg |
€365.20 | 2025-04-16 | ||
| abcr | AB334755-1g |
Ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate; . |
83817-50-9 | 1g |
€831.00 | 2025-04-16 |
4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester Suppliers
Amadis Chemical Company Limited
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(CAS:83817-50-9)4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester
Order Number:A1196791
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:31
Price ($):389.0
Email:sales@amadischem.com
4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:83817-50-9)4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester
Purity:99%
Quantity:1g
Price ($):389.0